Cas no 1822551-85-8 (1,2,3-Azetidinetricarboxylic acid, 1-(1,1-dimethylethyl) ester)

• Product Name: 1,2,3-Azetidinetricarboxylic acid, 1-(1,1-dimethylethyl) ester
• CAS No: 1822551-85-8
• MF: C₁₀H₁₅NO₆
• MW: 245.229203462601
• CID: 5253481
• Update Time: 2025-10-28

1,2,3-Azetidinetricarboxylic acid, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Azetidinetricarboxylic acid, 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C10H15NO6/c1-10(2,3)17-9(16)11-4-5(7(12)13)6(11)8(14)15/h5-6H,4H2,1-3H3,(H,12,13)(H,14,15)
• InChI Key： PJSSBUKXAUHRGM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(O)=O)C1C(O)=O

Additional information on 1,2,3-Azetidinetricarboxylic acid, 1-(1,1-dimethylethyl) ester

1,2,3-Azetidinetricarboxylic Acid, 1-(1,1-Dimethylethyl) Ester

The compound with CAS No. 1822551-85-8, known as 1,2,3-azetidinetricarboxylic acid, 1-(1,1-dimethylethyl) ester, is a versatile and intriguing molecule that has garnered significant attention in both academic and industrial research. This compound belongs to the class of azetidinetranscarboxylic acids, which are cyclic structures with three carboxylic acid groups attached to an azetidine ring. The presence of the (1,1-dimethylethyl) ester group introduces unique properties that make this compound particularly valuable in various applications.

Recent studies have highlighted the potential of azetidine derivatives in drug discovery and materials science. The azetidine ring is a four-membered cyclic structure that imparts rigidity and stability to the molecule. This structural feature is advantageous in designing molecules with specific pharmacokinetic profiles or mechanical properties. The carboxylic acid groups present in this compound can undergo various chemical modifications, such as esterification or amidation, enabling the creation of derivatives with tailored functionalities.

In the context of drug development, azetidine-based compounds have shown promise as scaffolds for bioactive molecules. For instance, researchers have explored the use of azetidine derivatives as inhibitors of certain enzymes or receptors. The ester group in this compound can serve as a site for further functionalization, allowing chemists to introduce bioisosteric replacements or improve drug delivery properties such as solubility and permeability.

From a materials science perspective, the azetidine ring and its derivatives have been investigated for their potential in polymer synthesis. The cyclic structure can act as a building block for constructing novel polymers with enhanced mechanical or thermal properties. Additionally, the presence of multiple carboxylic acid groups provides opportunities for cross-linking and network formation, which are critical for applications such as adhesives or coatings.

The synthesis of 1-(1,1-dimethylethyl) ester derivatives has also been optimized in recent years. Researchers have developed efficient methodologies to prepare this compound through multi-step reactions involving ring-closing metathesis or other catalytic processes. These advancements have not only improved the yield but also reduced the environmental footprint of the synthesis process.

In conclusion, CAS No. 1822551-85-8, or 1-(1,1-dimethylethyl) ester derivative, represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both fundamental research and industrial innovation. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.